Cas no 77455-30-2 (Benzyl 6-O-trityl-α-D-mannopyranoside)

Benzyl 6-O-trityl-α-D-mannopyranoside structure

77455-30-2 structure

Product Name:Benzyl 6-O-trityl-α-D-mannopyranoside

CAS No:77455-30-2

Molecular Formula:C₃₂H₃₂O₆

Molecular Weight:512.5929

CID:5091837

Benzyl 6-O-trityl-α-D-mannopyranoside Properties

Names and Identifiers

- Benzyl 6-O-trityl-α-D-mannopyranoside
- Benzyl 6-O-trityl-alpha-D-mannopyranoside
- (2S,3S,4S,5S,6R)-2-phenylmethoxy-6-(trityloxymethyl)oxane-3,4,5-triol
- InChIKey： XQGMUXAOIHBVMC-YOGXEWEVSA-N
- Inchi： 1S/C32H32O6/c33-28-27(38-31(30(35)29(28)34)36-21-23-13-5-1-6-14-23)22-37-32(24-15-7-2-8-16-24,25-17-9-3-10-18-25)26-19-11-4-12-20-26/h1-20,27-31,33-35H,21-22H2/t27-,28-,29+,30+,31+/m1/s1
- SMILES： O1[C@@H]([C@H]([C@H]([C@@H]([C@H]1COC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)O)O)O)OCC1C=CC=CC=1

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 9
Heavy Atom Count: 38
Complexity: 632
XLogP3: 4
Topological Polar Surface Area: 88.4

Benzyl 6-O-trityl-α-D-mannopyranoside Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Apollo Scientific	BICL5026-1g	Benzyl 6-O-trityl-alpha-D-mannopyranoside	77455-30-2	97%	1g	£299.00	2025-02-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1593890-1g	(2S,3S,4S,5S,6R)-2-(benzyloxy)-6-((trityloxy)methyl)tetrahydro-2H-pyran-3,4,5-triol	77455-30-2	98%	1g	￥3105.00	2024-07-28

Benzyl 6-O-trityl-α-D-mannopyranoside Related Literature

1. High capacity Na-storage and superior cyclability of nanocomposite Sb/C anode for Na-ion batteries†

Jiangfeng Qian,Yao Chen,Lin Wu,Yuliang Cao,Xinping Ai,Hanxi Yang Chem. Commun., 2012,48, 7070-7072
2. A new method for detecting intramolecular H-bonds of aromatic amides based on the de-shielding effect of carbonyl groups on β-protons†

Jing Min,Chunyu Wang,Liyan Wang Phys. Chem. Chem. Phys., 2021,23, 13284-13291
3. Solid-state electropolymerization and doping of triphenylamine as a route for electroactive thin films†

Teresa Lana-Villarreal,José M. Campiña,Néstor Guijarro,Roberto Gómez Phys. Chem. Chem. Phys., 2011,13, 4013-4021
4. Inside front cover

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5. Multi-responsive physical gels formed by a biosynthetic asymmetric triblock proteinpolymer and a polyanion†

Junyou Wang,M. W. T. Werten,Frank Snijkers,F. A. de Wolf,M. A. Cohen Stuart,J. van der Gucht Soft Matter, 2013,9, 8923-8930
6. Ionic solvation

Q. Rev. Chem. Soc., 1949,3, 173-180
7. Ultrathin graphene-based solar cells†

Ya-Ping Hsieh,Bang-Jian Hong,Chu-Chi Ting,Mario Hofmann RSC Adv., 2015,5, 99627-99631
8. Uniaxial negative thermal expansion facilitated by weak host–guest interactions†

Emile R. Engel,Vincent J. Smith,Charl X. Bezuidenhout,Leonard J. Barbour Chem. Commun., 2014,50, 4238-4241
9. Inorganic chemistry

J. Chem. Soc., Abstr., 1913,104, ii498-ii515
10. Facile thiolation of hydroxyl functional polymers†

O. C. J. Andrén,M. Malkoch Polym. Chem., 2017,8, 4996-5001

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